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Compound of Interest

Compound Name: Ethyl vinyl sulfide

Cat. No.: B1216831 Get Quote

A comprehensive technical guide on Ethyl Vinyl Sulfide (CAS 627-50-9), designed for

researchers, scientists, and professionals in drug development. This document provides in-

depth chemical information, safety protocols, and details on its biological activity.

Chemical Information
Ethyl vinyl sulfide, identified by CAS number 627-50-9, is an organosulfur compound with

significant applications in organic synthesis and potential implications in biochemical research.

Structure and Identification:

IUPAC Name: (Ethylsulfanyl)ethene

Synonyms: (Ethylthio)ethene, Ethene, (ethylthio)-, Ethyl vinyl thioether, Ethylsulfanylethene,

Ethylvinylsulfide, NSC 90866, Sulfide, ethyl vinyl, Vinyl ethyl sulfide

Molecular Formula: C₄H₈S

Molecular Weight: 88.17 g/mol

SMILES: CCSC=C

InChI Key: AFGACPRTZOCNIW-UHFFFAOYSA-N

Physicochemical Properties:
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The following table summarizes the key physicochemical properties of ethyl vinyl sulfide.

Property Value Reference

Appearance Colorless to pale yellow liquid

Odor Distinctive

Boiling Point 91-92 °C (at 760 mmHg)

Density 0.869 g/mL (at 25 °C)

Flash Point -6 °C (closed cup)

Refractive Index 1.478 (at 20 °C)

Vapor Pressure 46.8 mmHg (at 25 °C, est.)

logP (o/w) 2.407 (est.)

Safety and Handling
Ethyl vinyl sulfide is a highly flammable liquid and requires careful handling in a laboratory or

industrial setting.

Hazard Classification:

GHS Classification: Flammable Liquid, Category 2

Hazard Statements: H225: Highly flammable liquid and vapor

Signal Word: Danger

Precautionary Measures and Personal Protective Equipment (PPE):
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Precaution Description Reference

Handling

Keep away from heat, sparks,

open flames, and hot surfaces.

No smoking. Use explosion-

proof

electrical/ventilating/lighting

equipment. Take precautionary

measures against static

discharge. Avoid breathing

vapors, mist, or gas.

Storage

Store in a cool, well-ventilated

place. Keep container tightly

closed in a dry place.

Eye/Face Protection
Wear safety glasses with side-

shields or goggles.

Skin Protection
Wear protective gloves and

clothing.

Respiratory Protection

If exposure limits are exceeded

or irritation is experienced, use

a NIOSH/MSHA approved

respirator.

First Aid Measures:

Inhalation: Remove to fresh air. If breathing is difficult, give oxygen. If not breathing, give

artificial respiration.

Skin Contact: Wash skin with soap and water.

Eye Contact: Wash with plenty of water.

Ingestion: Clean mouth with water. Never give anything by mouth to an unconscious person.

Experimental Protocols
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Synthesis of Ethyl Vinyl Sulfide:

A common method for the synthesis of vinyl sulfides is through the cross-coupling of a thiol with

a vinyl halide. The following is a generalized protocol based on copper-catalyzed reactions.

Materials:

Ethanethiol

Vinyl bromide or vinyl chloride

Copper(I) iodide (CuI)

Potassium phosphate tribasic (K₃PO₄)

Anhydrous, degassed solvent (e.g., DMF or DMSO)

Procedure:

To a dry reaction flask under an inert atmosphere (e.g., nitrogen or argon), add CuI and

K₃PO₄.

Add the anhydrous, degassed solvent to the flask.

Add ethanethiol to the reaction mixture.

Slowly bubble vinyl bromide or vinyl chloride gas through the solution, or add a solution of

the vinyl halide.

Heat the reaction mixture to the desired temperature (e.g., 80-100 °C) and monitor the

reaction progress by GC-MS or TLC.

Upon completion, cool the reaction to room temperature and quench with water.

Extract the product with an organic solvent (e.g., diethyl ether or ethyl acetate).

Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and

concentrate under reduced pressure.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.benchchem.com/product/b1216831?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1216831?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Purify the crude product by fractional distillation to obtain pure ethyl vinyl sulfide.

Biological Activity and Signaling Pathways
Ethyl vinyl sulfide is a known substrate and suicide inactivator of the enzyme Thioether S-

methyltransferase (TEMTase). This enzyme plays a role in the metabolism of various sulfur-

and selenium-containing compounds.

Mechanism of Thioether S-Methyltransferase Inactivation:

Ethyl vinyl sulfide is methylated by TEMTase in the presence of the cofactor S-

adenosylmethionine (SAM), forming a reactive methyl ethyl vinyl sulfonium ion (MEVS⁺). This

intermediate then covalently modifies a nucleophilic residue in the active site of the enzyme,

leading to its irreversible inactivation.

Mechanism of Thioether S-Methyltransferase Inactivation

Enzyme Active Site

Ethyl Vinyl Sulfide

Thioether S-Methyltransferase
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Binds to
active site

S-Adenosylmethionine

Methyl Ethyl Vinyl
Sulfonium Ion (MEVS⁺)

Methylation Covalently Modified TEMTase
(Inactive)

Covalent modification
of nucleophilic residue

Click to download full resolution via product page

Caption: Proposed mechanism for the suicide inactivation of Thioether S-Methyltransferase by

Ethyl Vinyl Sulfide.

Experimental Workflow for Enzyme Inactivation Assay:

The following diagram outlines a typical workflow to study the inactivation of Thioether S-

methyltransferase by ethyl vinyl sulfide.
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Experimental Workflow: TEMTase Inactivation Assay

Inactivation Assay Protocol

Prepare reaction mixture:
- TEMTase enzyme

- S-Adenosylmethionine (SAM)
- Buffer

Add varying concentrations
of Ethyl Vinyl Sulfide

Incubate at a controlled
temperature (e.g., 37 °C)

Take aliquots at
different time points

Stop the reaction in aliquots
(e.g., by dilution or adding a quencher)

Measure residual TEMTase activity
(e.g., using a standard substrate

like dimethyl sulfide)

Plot % residual activity vs. time
and determine inactivation kinetics

(kinact and KI)

Determine inactivation parameters
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Caption: A generalized experimental workflow for studying the kinetics of Thioether S-

Methyltransferase inactivation by Ethyl Vinyl Sulfide.

Quantitative Data Summary
Toxicity and Safety Data:

Parameter Value Reference

Acute Toxicity (Oral LD50) Data not available

Acute Toxicity (Dermal LD50) Data not available

Acute Toxicity (Inhalation

LC50)
Data not available

Skin Corrosion/Irritation May cause skin irritation

Respiratory Irritation
May cause respiratory system

irritation

WGK (Germany) 3 (highly hazardous to water)

Enzyme Inhibition Data:

The inactivation of thioether S-methyltransferase by ethyl vinyl sulfide has been characterized

by the following kinetic parameters.

Parameter Value

k_inact 0.05 min⁻¹

K_I 0.275 mM

Partition Ratio 100 (1 inactivation event per 100 turnovers)

To cite this document: BenchChem. [CAS number 627-50-9 chemical information and
safety]. BenchChem, [2025]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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